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Compound of Interest

Compound Name: Sodium arachidate

Cat. No.: B076927 Get Quote

Introduction

Sodium arachidate, the sodium salt of the saturated 20-carbon fatty acid, arachidic acid, is a

versatile compound widely utilized in research and development.[1] Its amphiphilic nature,

possessing a long hydrophobic alkyl chain and a hydrophilic carboxylate head group, makes it

an effective surfactant, emulsifier, and stabilizer.[1][2] These properties are leveraged in various

applications, including the formulation of cosmetics, detergents, and advanced drug delivery

systems such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[1][3]

[4] This document provides detailed protocols for the preparation of sodium arachidate
solutions and outlines its application in nanoparticle synthesis for researchers, scientists, and

drug development professionals.

Physicochemical Properties and Data
A summary of the key physicochemical properties of sodium arachidate is presented below.

Understanding these characteristics is crucial for proper handling, solution preparation, and

application.
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Property Value Reference(s)

Synonyms
Sodium eicosanoate, Arachidic

acid sodium salt
[5]

CAS Number 13257-34-6 [5]

Molecular Formula C₂₀H₃₉NaO₂ [2]

Molecular Weight 334.5 g/mol [1]

Appearance Crystalline solid [1]

Purity >95% [1]

Solubility (Ethanol) 1.5 mg/mL [1]

Solubility (Ethanol:PBS pH 7.2,

1:5)
0.5 mg/mL [1]

Aqueous Solubility (Estimated) 0.3284 mg/L @ 25 °C [6]

Storage Room temperature [5]

Note: The Critical Micelle Concentration (CMC) is a key parameter for surfactants but is not

readily available in published literature for sodium arachidate.

Experimental Protocols
Due to the low aqueous solubility of sodium arachidate, a two-step procedure is

recommended for preparing aqueous solutions. This involves creating a concentrated stock

solution in an organic solvent followed by dilution in the desired aqueous buffer.

Protocol 1: Preparation of a 10 mM Sodium Arachidate
Stock Solution in Ethanol
This protocol describes the preparation of a concentrated stock solution that can be stored and

diluted for future use.

Materials:
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Sodium Arachidate (MW: 334.5 g/mol )

200 Proof (Absolute) Ethanol

Analytical balance

Spatula

Weighing paper

50 mL volumetric flask

Magnetic stirrer and stir bar

Argon or Nitrogen gas (optional, for long-term storage)

Procedure:

Calculate Required Mass: To prepare 50 mL of a 10 mM solution, calculate the required

mass of sodium arachidate:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 0.050 L × 334.5 g/mol = 0.1673 g (167.3 mg)

Weighing: Carefully weigh out 167.3 mg of sodium arachidate powder on an analytical

balance.

Dissolution: Transfer the powder to the 50 mL volumetric flask. Add approximately 30-40 mL

of absolute ethanol.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

mixture until the sodium arachidate is completely dissolved. Gentle warming in a water bath

(<40°C) may be used to aid dissolution if necessary.

Final Volume Adjustment: Once fully dissolved, carefully add ethanol to the flask until the

bottom of the meniscus reaches the 50 mL calibration mark.
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Storage: Cap the flask tightly. For extended storage, flush the headspace with an inert gas

like argon or nitrogen to prevent potential oxidation. Store at 4°C.

Protocol 2: Preparation of a 100 µM Working Solution in
PBS (pH 7.4)
This protocol details the dilution of the ethanol stock solution into an aqueous buffer to create a

working solution.

Materials:

10 mM Sodium Arachidate stock solution in ethanol (from Protocol 1)

Phosphate-Buffered Saline (PBS), pH 7.4

Micropipettes

50 mL conical tube or volumetric flask

Procedure:

Calculate Dilution Volume: To prepare 50 mL of a 100 µM working solution from a 10 mM

stock solution, use the dilution formula M₁V₁ = M₂V₂:

(10,000 µM) × V₁ = (100 µM) × (50 mL)

V₁ = (100 × 50) / 10,000 = 0.5 mL (or 500 µL)

Preparation: Add approximately 49 mL of PBS (pH 7.4) to a 50 mL conical tube.

Dilution: Pipette 500 µL of the 10 mM sodium arachidate stock solution into the PBS while

gently vortexing or stirring. Note: It is crucial to add the ethanol stock to the aqueous buffer

and not the other way around to prevent precipitation of the lipid.

Final Volume: Adjust the final volume to 50 mL with PBS.

Use: The resulting solution contains 100 µM sodium arachidate in PBS with 1% ethanol as

a co-solvent. This solution should be used promptly, ideally prepared fresh for each
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experiment.

Application: Workflow for Nanoparticle Formulation
Sodium arachidate is an ideal surfactant for stabilizing lipid-based nanoparticles due to its

amphiphilic properties. The following diagram illustrates a typical workflow for preparing solid

lipid nanoparticles (SLNs) using the hot high-pressure homogenization (HPH) technique, a

common and scalable method.[7] In this process, sodium arachidate functions as an

emulsifier to stabilize the oil-in-water emulsion that serves as the template for the final

nanoparticles.[8]
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Caption: Workflow for Solid Lipid Nanoparticle (SLN) preparation via hot homogenization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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